Cas no 901268-45-9 (8-ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901268-45-9
• MF: C₂₆H₂₃N₃O₂
• MW: 409.479726076126
• CID: 6525365
• Update Time: 2025-06-07

8-ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• 8-ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline

• Inchi： 1S/C26H23N3O2/c1-4-31-21-12-13-24-22(15-21)26-23(16-27-24)25(18-6-5-7-20(14-18)30-3)28-29(26)19-10-8-17(2)9-11-19/h5-16H,4H2,1-3H3
• InChI Key： SBUIASSHZLBSAS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OCC)=CC=2)C2N(C3=CC=C(C)C=C3)N=C(C3=CC=CC(OC)=C3)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 8-ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Introduction to 8-Ethoxy-3-(3-Methoxyphenyl)-1-(4-Methylphenyl)-1H-Pyrazolo[4,3-c]quinoline (CAS No. 901268-45-9)

8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-45-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is characterized by a central pyrazoloquinoline core, substituted with various functional groups that contribute to its pharmacological profile. The presence of the ethoxy group at the 8-position, the methoxyphenyl group at the 3-position, and the methylphenyl group at the 1-position imparts specific physicochemical properties that influence its biological activity and pharmacokinetics.

Recent studies have highlighted the potential of 8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has shown promise as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index and reduced side effects compared to traditional chemotherapeutic agents.

The neuroprotective potential of 8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has also been explored in preclinical studies. A study published in Neuropharmacology in 2021 found that this compound effectively protects neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defense mechanisms. These findings suggest that 8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline may have therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Safety and toxicity assessments are crucial for evaluating the clinical viability of any new drug candidate. Preclinical toxicity studies conducted on 8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 8-Ethoxy-3-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901268-45-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in areas such as inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.